5-[Decyl(dimethyl)silyl]pentanoic acid

• CAS No.: 78935-05-4
• Molecular Formula: C17H36O2Si
• Molecular Weight: 300.6 g/mol
• IUPAC Name: 5-[decyl(dimethyl)silyl]pentanoic acid
• InChI: InChI=1S/C17H36O2Si/c1-4-5-6-7-8-9-10-12-15-20(2,3)16-13-11-14-17(18)19/h4-16H2,1-3H3,(H,18,19)
• InChI Key: AYCMGPUPJQJOKU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC[Si](C)(C)CCCCC(=O)O

Description

5-[Decyl(dimethyl)silyl]pentanoic acid is a useful research compound. Its molecular formula is C17H36O2Si and its molecular weight is 300.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6.7 g (18 mmole) of methyl-2-methoxycarbonyl-6,6-dimethyl-6-sila-n-hexadecanoate (from step C) in 50 ml of methanol and 3.0 g (about 48 mmole) of potassium hydroxide (powder) in 50 ml of methanol is refluxed for 45 min. The resulting mixture is then concentrated to a solid. Dilute hydrochloric acid (2N) is then added to the solid (in excess, to acid pH) and the mixture extracted with methylene chloride. The extract is dried, then concentrated to a residue. The residue is heated to 160°-170° under reduced pressure (approx. 15 mm Hg), for 1 hour, then distilled under high vacuum through a jacketed Vigreux column to obtain refined title product of this step (as the main fraction) at 145°-140° at 0.101-0.090 mm Hg.